ABSTRACTA large number of ancient mosaics are no longer available to us because they have been destroyed by erosion, earthquakes, looting, or even used as materials in newer construction. To make things worse, among the small fraction of mosaics that have been recovered, many are damaged or incomplete. Therefore, it is of interest to explore how the mosaics may have appeared originally by using virtual reconstruction. This has traditionally been done manually and more recently using computer graphics programs but always by humans. In the last few years, artificial intelligence (AI) has made impressive progress in the generation of images from text descriptions and reference images. State-of-the-art AI tools such as DALL-E2 can generate high-quality images from text prompts and can take a reference image to guide the process. In August 2022, DALL-E2 launched a new feature called outpainting that takes as input an incomplete image and a text prompt and then generates a complete image filling in the missing parts. In this paper, we explore whether this innovative technology can be used to perform virtual reconstruction of mosaics with missing parts. Hence, a set of ancient mosaics have been selected and DALL-E2 has been used to create virtual reconstructions; the results are promising, showing that AI is able to interpret the key features of the mosaics and is able to produce virtual reconstructions that capture the essence of the scene. However, in some cases AI does not reproduce some details or geometric forms or introduces elements that are not consistent with the rest of the mosaic. This suggests that when AI image generation technology matures in the next few years, it could be a valuable tool to create virtual reconstructions of mosaics in the future.

ABSTRACTThis paper focuses on three Far East cabinets that have ended up in Sweden for various reasons and on various routes. Some specific characteristics have been analysed using various scientific methods: sectional microscopy, wood taxonomy, X–ray fluorescence microscopy, pyrolysis-gas chromatography-mass spectrometry, strontium isotope ratio measurement, and radiocarbon dating. The results show that the cabinets contain wood from species endemic to Japan, namely asunaro (Thujopsis dolabrata) and hinoki (Chamaecyparis obtuse). They are coated with urushi sap derived from Toxicodendron vernicifluum trees, in two cases confirmed to be harvested in China, and one case probably blended with sap exuded from Toxicodendron succedanea harvested in North Vietnam. Their black appearance is due to a soot pigment typical of many products from the early Edo period or older. The data obtained with scientific methods, unavailable in the past, improve knowledge about these cabinets. Such new information should be made available to scholars and the general public.

ABSTRACTA collaborative research project between the Getty Conservation Institute and the Walt Disney Animation Research Library investigated storage and conservation treatment strategies for animation cels. Animation cels are transparent plastic sheets inked on the front and painted on the reverse. Common damage observed on aged cels is cracking, loss of adhesion, dislocations, and losses of the paint. In practice, flaking paint of animation cels is often removed and repainted rather than consolidated. Being reverse painted, paint consolidation of animation cels adds another layer of complexity to established approaches to paint consolidation. One important component of this study has involved developing minimally invasive treatments for reattaching delaminating paints, which involved studying paint condition, characteristics, and properties. This paper presents recent innovations in paint reattachment that rely on the intrinsic hygroscopic properties of the cel paint formulations. The new treatment is a multi-step approach that manipulates paint properties by using precise levels of relative humidity, established within a humidity chamber, in order to reactivate the paint and reattach it. A major advantage of this method is that a consolidant is not necessary. Method development and a case study procedure are presented in depth. The method developed is effective for cel paints with the same or similar formulations.

ABSTRACTAs is the case for other accelerated light-ageing methods, microfade test results are usually rated against the responses of the International Standards Organisation’s Blue Wool Fading Standards, the production of which is regulated by the International Standards Organisation. The suitability and convenience of the ISO Blue Wools for this purpose have been questioned on various grounds, including wavelength sensitivity, manufacturing or batch response variations, and the effect of their woven texture on systematic errors. In the present article, the effect of manufacturing variations was assessed by carrying out microfade testing on samples of ISO Blue Wools from various suppliers and manufacturers spanning more than 20 years. Our results confirm that the first three ISO Blue Wools, which are of most relevance to locating colourants at risk of significant light-fading on display in museums, had measurable batch-to-batch and/or manufacturer variations in fading rates, most significantly in the case of Blue Wool 2. Different batches were often also distinguishable by their colour and the texture of the wool fabric. It is argued that while texture-related systematic errors and manufacturing variations are inconvenient, they are not significant in light of the other potential sources of disparity between the results of accelerated exposure tests of any kind and fading at ambient light levels, and it is concluded that the advantages of the use of ISO Blue Wools as internal standards for microfade testing outweigh their disadvantages.

ABSTRACTThis article presents the formulation of socialist conservation policy under Soviet regimes. It shows how, with the realization of the Marxist-Leninist-Stalinist doctrine, a specific attitude toward the preservation of artistic monuments and cultural heritage emerged and how it changed in the course of the great historical ruptures leading up to the disintegration of ‘real socialism’. Special attention is paid to the work of Igor Emanuelovich Grabar, who had a central influence on Soviet monument preservation as a whole. The article presents the problems of formation of a specifically socialist conception of monument preservation, which began with the first socialist revolution at the beginning of the last century and influenced other countries under the rule of communist parties.

ABSTRACTIconic, magnificent and breathtaking are words often used to describe the rock art of Kakadu National Park in the northern tropics of Australia, which is inscribed on the World Heritage List, due to the very many sites with significant rock art (bim) and the strength of continuing Aboriginal culture. A small but dedicated team of Traditional Owners, Park staff and rock art specialists work on an annual program to monitor, maintain and manage this significant landscape through a collaborative framework. To do this the Cultural Programs team, both Bininj/Mungguy (Aboriginal people) and Balanda (non-Indigenous people), work together, incorporating traditional and scientific knowledge systems to build a cooperative approach to look after rock art in Kakadu. Putting culture first is central to the decolonised program, where western scientific conservation techniques play a secondary supporting role. Culture is the foundation in this living cultural landscape and the voices of the Elders guide the co-designed annual program. Alongside this Indigenous stewardship, knowledge of conservation practices is shared to improve understanding and skills in the professional development of local people, Aboriginal ranger groups and national park staff in managing the Kakadu rock art estate. This is achieved through getting families, old people and the young back to Country (traditional custodial lands), which supports intergenerational exchange of knowledge, maintaining culture and connections to kin, Country and language. Here we demonstrate that by keeping culture central, connections between traditional and scientific approaches to protecting, conserving and managing rock art can advance best practice so that bim can endure.

ABSTRACTXuan paper is one of the most famous handmade papers in China and is an important paper for conservation. However, the evenness of Xuan paper has not yet received much attention. In this study, the distribution of the in-plane grammage and mechanical properties of Xuan paper are measured. It is found that the distribution of the in-plane grammage and mechanical properties of Xuan paper is uneven. In the handmade direction, the grammage and mechanical properties of Xuan paper are overall largest in the lower area, followed by the upper and middle areas. The sheet forming process of Xuan paper has an important effect on the distribution of in-plane grammage, mechanical properties, and fiber orientation of Xuan paper. The folded state has a negative effect on the mechanical properties of the folded area of Xuan paper. This study will help raise awareness of the unevenness in physical properties of Xuan paper, which is important in both conservation and research applications.

ABSTRACTConservation interventions on silver tarnish and corrosion layers include mechanical, chemical, and electrolytic techniques. Electrolytic reduction is still disputed among metal conservators. The prevailing conviction with many is that mechanical cleaning methods are more likely to maintain control over the result than electrochemical methods. A survey on this subject undertaken in Germany and Austria suggested that this may be due to the traditional approaches of academic education. An electrolytic pencil was further developed and has been applied on naturally aged silver artefacts of the nineteenth and twentieth centuries. The influence of the electrochemical potential difference between artefact and counter electrode as well as of the tip diaphragm material was evaluated. A minimized material loss and a good controllability of conservation interventions on silver alloys were demonstrated.

ABSTRACTAnalyses of the degraded mordant gilding on two early fourteenth-century paintings by Pietro Lorenzetti were undertaken at the UK synchrotron facility Diamond Light Source. Previous studies revealed a complex orpiment-tinted mordant and its application for adhering two separate layers of silver and gold leaf and demonstrated degradation of the original materials. A new study involving synchrotron radiation (SR) microfocus X-ray fluorescence (µ-XRF) maps on cross-sections of the discolored mordant allowed imaging of the extent of migration of mobile As-Ag-S bearing species and provided ideal positions from which to collect microfocus X-ray absorption near edge structure (µ-XANES) maps of As, Ag, and S for oxidation state analysis. SR µ-XANES indicates that arsenolite (As2O3) is present throughout the mordant suggesting light-induced photooxidation of orpiment. Both As3+ (as oxide) and As5+ have been detected and these are known signs for orpiment degradation. SR microfocus X-ray diffraction (µ-XRD) was used to reveal the nature of altered phases in the mordant layer and identified the presence of acanthite Ag2S, xanthoconite Ag3AsS3, and arsenolite As2O3. The analysis confirmed that the darkening of the mordant is most probably caused by finely dispersed grey-colored Ag + -bearing acanthite particles (Ag2S). The results are discussed in the context of analysis of contemporary paintings and recent studies on the alteration of orpiment.

ABSTRACTCorrect material identification is considered essential when documenting museum objects. This study examines the morphology of mammal hair and records the geographical use of common species in Inuit fur clothing collected by the National Museum of Denmark (NMD) from c. 1830–1940 in the Bering Strait region, Alaska, Arctic Canada, and Greenland. Through hair microscopy, the purpose is to test whether original identifications are correct to assess the origin of unique Inuit garments. By means of transmitted light microscopy (TLM) of stained, 1 µm thick cross-sectioned hairs and undyed, longitudinally mounted hairs, the research reveals that specific morphological structures are characteristic of the common native reindeer/caribou, musk ox, members of the seal family, domestic dog, wolf, Arctic fox, polar bear, and wolverine. Rarer animals (hare, lynx, otter, etc.) are not part of this study because of limitations in the collection. Hairs from seal species are difficult to distinguish from one another. Hairs from dog and wolf are distinguishable but have relatively similar morphology. Therefore, to confirm identification, supplementary analyses are required. The hair microscopy technique was used on 49 garments in NMD’s collections, and the results were compared to the original macroscopic species identification. The study revealed that the latter method is often erroneous when it comes to dog/wolf and wolverine fur.